BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of lodoethane-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions, handling procedures, and toxicological
information for lodoethane-d5 (CAS No. 6485-58-1), a deuterated ethylating agent frequently
utilized in organic synthesis and mechanistic studies. Adherence to these guidelines is critical
to ensure personnel safety and prevent adverse environmental impact. The data presented is
based on the unlabeled compound, as specific health and safety data for the deuterated form
are limited and are assumed to be similar.[1]

Hazard Identification and Classification

lodoethane-d5 is a flammable liquid and vapor that is harmful if swallowed, in contact with skin,
or inhaled.[2] It can cause skin irritation, serious eye irritation, and may lead to an allergic skin
reaction or asthma-like symptoms if inhaled.[1] Furthermore, it is suspected of causing genetic
defects.[1]

GHS Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[1]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[2]
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled[1]
) L H317: May cause an allergic
Skin Sensitization 1 ] ]
skin reaction[1]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]
Specific Target Organ Toxicity - )
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation[1]
Tract Irritation)
o H341: Suspected of causing
Germ Cell Mutagenicity 2

genetic defects[1]

NFPA 704 Hazard Diamond
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Category Rating Description
Moderate Hazard - Can cause
Health 2 o
temporary or minor injury.[1]
Moderate Hazard - Must be
B moderately heated or exposed
Flammability 2 ) )
to high ambient temperatures
before ignition can occur.[1]
Minimal Hazard - Normally
. stable, even under fire
Instability 0 B )
conditions, and will not react
with water.[1]
Special - -

Physical and Chemical Properties

lodoethane-d5 is a liquid that is sensitive to light and moisture.[1][3] It is often supplied with a
copper wire or chip as a stabilizer.[4]

Property Value

Molecular Formula C2D5I[5]

Molecular Weight 161.00 g/mol [6]

Boiling Point 69-73 °C (lit.)

Melting Point -108 °C (lit.)

Density 2.013 g/mL at 25 °C

Flash Point 53 °C (127.4 °F) - closed cup
Refractive Index n20/D 1.5091 (lit.)

Experimental Protocols: Safe Handling and Storage
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Given the hazardous nature of lodoethane-d5, stringent adherence to safe handling and
storage protocols is mandatory.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield with safety glasses.[1]
o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[7]
o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes.[3]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[1]

Handling Procedures

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

» Avoid contact with skin, eyes, and clothing.[3]

e Avoid breathing vapors, mist, or gas.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]
¢ Use only non-sparking tools.[1]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[7]
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Storage Conditions

e Store in a cool, dry, and well-ventilated place.[7]
o Keep the container tightly closed.[7]

o Store refrigerated at +2°C to +8°C.[1]

o Protect from light and moisture.[1][3]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
magnesium.[1]

First-Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route First-Aid Procedure

Remove the person to fresh air and keep them

comfortable for breathing. If experiencing

Inhalation )
respiratory symptoms, call a POISON CENTER
or doctor immediately.[7]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water. If skin irritation

or a rash occurs, get medical advice.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[7]

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor if you feel unwell.
[5] Avoid giving milk, oils, or alcohol.[2]

Accidental Release and Disposal
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Accidental Release

o Evacuate personnel from the danger area.[1]

» Remove all sources of ignition.[7]

» Ventilate the area.

o Wear appropriate PPE, including respiratory protection.[1]

o Contain the spill using non-combustible absorbent material (e.g., sand, earth).[1]

e Collect the spilled material and place it in a suitable, closed container for disposal.[7]

e Prevent entry into sewers and public waters.[1]

Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3][7]

Toxicological Information

The health and safety data for iodoethane-d5 are generally assumed to be similar to its
unlabeled counterpart.[1]
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Effect

Description

Acute Toxicity

Harmful if swallowed, in contact with skin, or
inhaled.[2]

Skin Corrosion/Irritation

Causes skin irritation.[1]

Serious Eye Damage/Irritation

Causes serious eye irritation.[1]

Sensitization

May cause an allergic skin reaction and may
cause allergy or asthma symptoms or breathing
difficulties if inhaled.[1]

Germ Cell Mutagenicity

Suspected of causing genetic defects.[1]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[1]

Potential Adverse Human Health Effects

Can cause narcosis, coughing, and shortness of
breath. Liver irregularities have been observed

based on human evidence.[1]

Visualized Workflows and Hazard Relationships

The following diagrams illustrate the safe handling workflow and the interconnectedness of

hazards associated with lodoethane-d5.
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Preparation

Read SDS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
lodoethane-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031937#safety-precautions-for-handling-ethane-d5-
iodo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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